Cas no 1894495-51-2 (4-Benzyl-2,2-dimethylpyrrolidine)

• Product Name: 4-Benzyl-2,2-dimethylpyrrolidine
• CAS No: 1894495-51-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5619461
• PubChem ID: 117269756
• Update Time: 2025-06-07

4-Benzyl-2,2-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2,2-dimethylpyrrolidine
• 1894495-51-2
• EN300-28358706
• 4-Benzyl-2,2-dimethylpyrrolidine

• Inchi： 1S/C13H19N/c1-13(2)9-12(10-14-13)8-11-6-4-3-5-7-11/h3-7,12,14H,8-10H2,1-2H3
• InChI Key： TXJNUAKCSDPSPP-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-Benzyl-2,2-dimethylpyrrolidine

Chemical Profile of 4-Benzyl-2,2-dimethylpyrrolidine (CAS No. 1894495-51-2)

4-Benzyl-2,2-dimethylpyrrolidine, identified by its CAS number 1894495-51-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to the pyrrolidine class, characterized by a six-membered ring containing one nitrogen atom, which makes it a versatile scaffold for drug design and functional material development.

The molecular structure of 4-Benzyl-2,2-dimethylpyrrolidine consists of a benzyl group attached to the fourth carbon of the pyrrolidine ring, with two methyl groups substituting at the second carbon position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a promising candidate for various chemical modifications and functionalizations. The presence of the benzyl group enhances the compound's solubility in organic solvents and allows for further derivatization, while the dimethyl substitution stabilizes the ring conformation.

In recent years, 4-Benzyl-2,2-dimethylpyrrolidine has been explored in several cutting-edge research areas. One notable application lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel pharmacophores targeting neurological disorders. For instance, studies have demonstrated its potential in modulating neurotransmitter receptors, which could lead to innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease. The benzyl moiety serves as a key pharmacokinetic determinant, improving metabolic stability and oral bioavailability.

Additionally, 4-Benzyl-2,2-dimethylpyrrolidine has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has been exploited in catalysis and polymer science. In catalytic applications, this compound acts as a ligand precursor, facilitating homogeneous catalytic reactions under mild conditions. The dimethyl groups enhance steric hindrance, allowing for selective binding to transition metals and improving reaction efficiency. Furthermore, its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable in high-performance coatings and adhesives.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It can undergo various transformations, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. These synthetic pathways have been utilized to create libraries of derivatives for high-throughput screening in drug discovery programs. The benzyl group's ease of removal or modification further expands its utility in multi-step syntheses.

Recent advancements in computational chemistry have also highlighted the significance of 4-Benzyl-2,2-dimethylpyrrolidine as a model system for studying molecular interactions. Molecular dynamics simulations have revealed insights into its behavior in different environments, such as aqueous solutions and lipid bilayers. These studies have informed the design of more effective drug candidates by predicting how modifications to the pyrrolidine core can influence binding affinity and pharmacological activity.

In industrial applications, 4-Benzyl-2,2-dimethylpyrrolidine has found use as a solvent and additive in specialty chemical processes. Its high boiling point and low toxicity make it suitable for use in large-scale reactions where safety and environmental considerations are paramount. Moreover, its compatibility with various functional groups allows for seamless integration into existing synthetic workflows.

The future prospects of 4-Benzyl-2,2-dimethylpyrrolidine are vast and multifaceted. Ongoing research is exploring its potential in green chemistry initiatives, where sustainable synthetic routes are being developed to minimize waste and energy consumption. Innovations in biocatalysis are also being investigated to harness enzymatic systems for the efficient production of this compound.

As our understanding of molecular interactions continues to evolve, so too does the relevance of 4-Benzyl-2,2-dimethylpyrrolidine in addressing global challenges in medicine and materials science. Its unique combination of structural flexibility and functional diversity positions it as a cornerstone compound in modern chemical research. By leveraging its properties through innovative methodologies, scientists are paving the way for breakthroughs that could transform multiple industries.